CRT0063465

• Molecular Formula: C17H16BrN3O2
• Molecular Weight: 374.2 g/mol
• InChI: InChI=1S/C17H16BrN3O2/c1-10-14(7-8-17(22)23)11(2)21-16(19-10)9-15(20-21)12-3-5-13(18)6-4-12/h3-6,9H,7-8H2,1-2H3,(H,22,23)
• InChIKey: SJELVUFWTXHLTJ-UHFFFAOYSA-N

Research requiring dissection of the PGK1/DJ-1/shelterin axis demands a specific chemical probe. CRT0063465 is the gold-standard dual ligand for this pathway, uniquely bridging glycolytic metabolism and oxidative stress sensing. - **Mechanism:** Binds PGK1 (Kd 24 µM) and DJ-1; induces conformational shift; modulates shelterin complex composition. - **Validated Application:** Blocks hypoglycemia-induced telomere shortening; alters TRF2 interactions. - **Structural Resource:** 1.9 Å co-crystal with PGK1 (PDB: 5NP8) available for SAR studies. - **Supply:** Standard research quantities ready for immediate dispatch.

CRT0063465: Dual PGK1/DJ1 Ligand Profile

CRT0063465 is a pyrazolopyrimidine compound that functions as a ligand for human phosphoglycerate kinase 1 (PGK1) and the stress sensor protein DJ-1 (PARK7) [1]. It binds to the nucleotide-binding site of PGK1 with a dissociation constant (Kd) of 24 μM [2] and has been identified from screens focused on cell immortality .

Target Pathway PGK1/DJ1 shelterin regulation and metabolic stress–telomere axis

Compound Type Dual-ligand chemical probe with defined PGK1 binding affinity

Application Context Telomere length studies and cellular stress-response models

• [1] Bilsland, A. E., Liu, Y., Turnbull, A., Sumpton, D., Stevenson, K., Cairney, C. J., ... & Keith, W. N. (2019). A Novel Pyrazolopyrimidine Ligand of Human PGK1 and Stress Sensor DJ1 Modulates the Shelterin Complex and Telomere Length Regulation. Neoplasia, 21(9), 893-907. View Source
• [2] TargetMol. (n.d.). CRT0063465 product datasheet. Retrieved April 18, 2026. View Source

Why CRT0063465 Cannot Be Substituted

CRT0063465 is mechanistically distinct from other PGK1-targeting compounds or telomere-focused agents. While many PGK1 inhibitors aim to suppress glycolytic flux for anti-cancer effects [1], CRT0063465 uniquely modulates the shelterin complex and blocks hypoglycemia-induced telomere shortening independently of telomerase [2]. This functional divergence stems from its ability to simultaneously engage both PGK1 and DJ-1, promoting a specific protein-protein interaction that influences telomere biology . Therefore, substituting CRT0063465 with another PGK1 inhibitor or a telomerase inhibitor would not replicate its unique cellular protective and telomere-length regulatory effects.

Terazosin activates PGK1 but does not bind DJ1 or modulate shelterin, altering pathway output.

Shelterin or telomerase inhibitors bypass the PGK1/DJ1 metabolic-stress axis, limiting mechanism replication.

Other classes do not replicate CRT0063465’s blockade of stress-induced telomere shortening.

• [1] NG 52 product datasheet. (n.d.). MedChemExpress. Retrieved April 18, 2026. View Source
• [2] Bilsland, A. E., Liu, Y., Turnbull, A., Sumpton, D., Stevenson, K., Cairney, C. J., ... & Keith, W. N. (2019). A Novel Pyrazolopyrimidine Ligand of Human PGK1 and Stress Sensor DJ1 Modulates the Shelterin Complex and Telomere Length Regulation. Neoplasia, 21(9), 893-907. View Source

CRT0063465 Evidence vs Closest Analogs

Dual PGK1/DJ1 Binding Compared to Terazosin

CRT0063465 binds directly to human PGK1 with a dissociation constant (Kd) of 24 μM as determined by surface plasmon resonance (SPR) [1]. This is in contrast to a vehicle control or compounds without this scaffold, which show no specific binding to PGK1 under identical assay conditions .

Dual PGK1/DJ1 Binding

Reported

Kd 24 µM for PGK1; binds oxidized DJ1. Terazosin: PGK1 activator, no DJ1 binding.

Supports PGK1/DJ1 pathway engagement studies

Affinity determined by SPR; cross-study comparison

Evidence Dimension	Binding Affinity to PGK1
Target Compound Data	Kd = 24 μM
Comparator Or Baseline	Vehicle control (no specific binding)
Quantified Difference	Specific binding observed vs. no binding
Conditions	Surface Plasmon Resonance (SPR) assay

Why This Matters

This binding affinity is a prerequisite for the compound's unique downstream effects on telomere biology and shelterin composition, distinguishing it from inactive controls or non-binding analogs.

• [1] Bilsland, A. E., Liu, Y., Turnbull, A., Sumpton, D., Stevenson, K., Cairney, C. J., ... & Keith, W. N. (2019). A Novel Pyrazolopyrimidine Ligand of Human PGK1 and Stress Sensor DJ1 Modulates the Shelterin Complex and Telomere Length Regulation. Neoplasia, 21(9), 893-907. View Source

Co-Crystal Structure of PGK1 Binding

In TCT116 cells subjected to hypoglycemic stress, treatment with CRT0063465 at 10 nM and 100 nM for up to 84 days resulted in a significant blockade of telomere shortening compared to untreated hypoglycemic cells [1]. This effect was not observed with other known PGK1 inhibitors, which typically do not impact telomere length regulation .

Co-Crystal Structure

Head-to-head

1.9 Å resolution co-crystal with PGK1 (PDB: 5NP8); bromophenyl group in hydrophobic tunnel. Terazosin lacks public co-crystal.

Enables structure-based analog design

Evidence Dimension	Telomere Length Maintenance under Hypoglycemic Stress
Target Compound Data	Blockade of telomere shortening at 10-100 nM for 84 days
Comparator Or Baseline	Untreated hypoglycemic cells (significant telomere shortening) and other PGK1 inhibitors (no effect on telomere length)
Quantified Difference	Preservation of telomere length vs. shortening in controls
Conditions	TCT116 cells under hypoglycemic conditions, 84-day continuous treatment

Why This Matters

This demonstrates that CRT0063465 provides a functional benefit (telomere maintenance) that is not a general consequence of PGK1 inhibition, making it uniquely suited for studies of metabolic stress and telomere biology.

• [1] Bilsland, A. E., Liu, Y., Turnbull, A., Sumpton, D., Stevenson, K., Cairney, C. J., ... & Keith, W. N. (2019). A Novel Pyrazolopyrimidine Ligand of Human PGK1 and Stress Sensor DJ1 Modulates the Shelterin Complex and Telomere Length Regulation. Neoplasia, 21(9), 893-907. View Source

Blocking Hypoglycemic Telomere Shortening

Treatment of unstressed HCT116 cells with 10 nM CRT0063465 for one week led to a detectable alteration in the composition of the shelterin complex, specifically recruiting TPP1, TIN2, and exonuclease Apollo to TRF2 [1]. This is in contrast to telomerase inhibitors like BIBR 1532, which act via enzymatic inhibition of telomerase rather than remodeling the shelterin complex .

Telomere Shortening Blockade

Data to verify

10 nM and 100 nM blocked hypoglycemia-induced telomere attrition in HCT116 cells (84 days).

Indicates metabolic stress–telomere link

Model-specific; class-level inference

Evidence Dimension	Shelterin Complex Composition
Target Compound Data	Recruitment of TPP1, TIN2, and Apollo to TRF2 at 10 nM
Comparator Or Baseline	Untreated cells (basal shelterin composition); Telomerase inhibitors (e.g., BIBR 1532) (no direct shelterin remodeling reported)
Quantified Difference	Qualitative change in protein recruitment vs. no change in controls
Conditions	HCT116 cells, 10 nM treatment for 1 week, proteomic analysis

Why This Matters

This unique mechanism of action—modulating the shelterin complex directly—provides a tool to study telomere protection and length regulation independently of telomerase activity, a capability not offered by standard telomerase inhibitors.

• [1] Bilsland, A. E., Liu, Y., Turnbull, A., Sumpton, D., Stevenson, K., Cairney, C. J., ... & Keith, W. N. (2019). A Novel Pyrazolopyrimidine Ligand of Human PGK1 and Stress Sensor DJ1 Modulates the Shelterin Complex and Telomere Length Regulation. Neoplasia, 21(9), 893-907. View Source

Cytoprotection Against Genotoxic and Iron Stress

In A2780 ovarian cancer cells, treatment with 100 nM CRT0063465 for up to 100 hours provided partial protection against bleomycin-induced cytotoxicity [1]. In contrast, other PGK1 inhibitors, such as NG 52, have not been reported to offer protection against bleomycin, as their primary effect is metabolic inhibition rather than cytoprotection [2].

Cytoprotection Assay

Data to verify

100 nM reduced cytotoxicity from bleomycin and desferroxamine in A2780 cells.

Suggests stress-resistance pathway activation

Single cell line; mechanism not fully elucidated

Evidence Dimension	Protection from Bleomycin Cytotoxicity
Target Compound Data	Partial protection at 100 nM for up to 100 h
Comparator Or Baseline	Bleomycin alone (significant cytotoxicity); Other PGK1 inhibitors (no reported protection)
Quantified Difference	Reduced cytotoxicity vs. no protection in comparator class
Conditions	A2780 cells, bleomycin-induced DNA damage model

Why This Matters

This cytoprotective effect expands the utility of CRT0063465 beyond metabolic studies into DNA damage response and chemoprotection research, an application area inaccessible to most PGK1 inhibitors.

• [1] Bilsland, A. E., Liu, Y., Turnbull, A., Sumpton, D., Stevenson, K., Cairney, C. J., ... & Keith, W. N. (2019). A Novel Pyrazolopyrimidine Ligand of Human PGK1 and Stress Sensor DJ1 Modulates the Shelterin Complex and Telomere Length Regulation. Neoplasia, 21(9), 893-907. View Source
• [2] NG 52 product datasheet. (n.d.). MedChemExpress. Retrieved April 18, 2026. View Source

Structure-Activity Relationship (SAR): CRT0063465's Carboxylate Group is Essential for Activity, Outperforming Ester Analogs

Within the pyrazolopyrimidine series, the C4-carboxylate moiety of CRT0063465 was found to be optimal for activity, whereas the corresponding ester analog (CRT0063459) showed reduced efficacy [1]. This was determined through comparative screening in cell-based assays of telomere signaling, confirming that the free acid group is critical for the compound's biological effects [2].

Evidence Dimension	Cellular Activity in Telomere Signaling Assays
Target Compound Data	Optimal activity (carboxylate group)
Comparator Or Baseline	Ester analog CRT0063459 (reduced activity)
Quantified Difference	Qualitative superiority in assay readout
Conditions	Cell-based screen for telomere signaling modulators (PubChem AID1259345)

Why This Matters

This SAR data provides a clear rationale for selecting CRT0063465 over closely related ester analogs when studying telomere biology, as the carboxylate group is essential for maximal activity.

• [1] Bilsland, A. E., Liu, Y., Turnbull, A., Sumpton, D., Stevenson, K., Cairney, C. J., ... & Keith, W. N. (2019). A Novel Pyrazolopyrimidine Ligand of Human PGK1 and Stress Sensor DJ1 Modulates the Shelterin Complex and Telomere Length Regulation. Neoplasia, 21(9), 893-907. View Source
• [2] PubChem BioAssay AID1259345. (n.d.). National Center for Biotechnology Information. Retrieved April 18, 2026. View Source

CRT0063465 Research Application Scenarios

Telomere Biology: PGK1/DJ1/Shelterin Axis

CRT0063465 is the tool of choice for investigating the link between hypoglycemic stress and telomere shortening. Its ability to block telomere erosion in a long-term (84-day) assay [1] makes it uniquely suited for experiments modeling the effects of chronic metabolic stress on genomic stability, where other PGK1 inhibitors or telomerase modulators would not provide the same functional readout.

SAR and Medicinal Chemistry

Researchers investigating the assembly and regulation of the shelterin complex can utilize CRT0063465 to induce specific protein recruitment (e.g., TPP1, TIN2, Apollo) to TRF2 . This provides a chemical biology approach to study shelterin remodeling that is orthogonal to genetic manipulation or telomerase inhibition.

Stress Resilience and Cytoprotection Modeling

CRT0063465 serves as a valuable positive control or investigational agent in assays designed to screen for cytoprotective compounds against bleomycin or desferroxamine . Its partial protective effect at nanomolar concentrations [2] offers a baseline for comparison with novel chemoprotective agents.

Differentiation from PGK1 Activators

Due to its dual binding to PGK1 and DJ-1, CRT0063465 can be used as a chemical probe to explore the functional consequences of the PGK1/DJ-1 protein complex. Its well-characterized binding mode (Kd = 24 μM) and available co-crystal structure (PDB: 5NP8) [3] enable structure-guided studies of this interaction.

Application

Selection Property

Validation Focus

Telomere pathway studies (PGK1/DJ1/Shelterin)

Dual PGK1/DJ1 binding profile

Shelterin complex modulation and telomere length endpoints

Chemical probe SAR and lead optimization

Defined co-crystal structure

Target engagement and binding mode interpretation

Cellular stress response models

Stress-resistance pathway activation

Cell viability and DNA damage response endpoints

PGK1 modulation mechanism studies

PGK1 conformational modulation vs activation

Comparison of PGK1 activity and shelterin signaling outcomes

• [1] Bilsland, A. E., Liu, Y., Turnbull, A., Sumpton, D., Stevenson, K., Cairney, C. J., ... & Keith, W. N. (2019). A Novel Pyrazolopyrimidine Ligand of Human PGK1 and Stress Sensor DJ1 Modulates the Shelterin Complex and Telomere Length Regulation. Neoplasia, 21(9), 893-907. View Source
• [2] TargetMol. (n.d.). CRT0063465 product datasheet. Retrieved April 18, 2026. View Source
• [3] RCSB PDB. (2017). 5NP8: PGK1 in complex with CRT0063465. Retrieved April 18, 2026. View Source